Cas no 80445-74-5 (24,25-Dihydroxy Fusidic Acid)

24,25-Dihydroxy Fusidic Acid structure
24,25-Dihydroxy Fusidic Acid structure
24,25-Dihydroxy Fusidic Acid
80445-74-5
C31H50O8
550.723910808563
1063205

24,25-Dihydroxy Fusidic Acid Properties

Names and Identifiers

    • 24,25-Dihydroxy Fusidic Acid
    • (2Z)-2-[(3R,4S,5S,8S,9S,10S,11R,13R,14S,16R)-16-acetyloxy-3,11-dihydroxy-4,8,10,14-tetramethyl-2,3,4,5,6,7,9,11,12,13,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-ylidene]-5,6-dihydroxy-6-methylhe
    • Fusidic acid EP Impurity A
    • Fusidic Acid Impurity A(EP)
    • 24,25-Dihydroxyfusidic acid
    • PGLFLDPZTHZNCH-DMZSZUJBSA-N
    • 1S/C31H50O8/c1-16-19-10-13-30(6)26(29(19,5)12-11-21(16)33)22(34)14-20-25(23(39-17(2)32)15-31(20,30)7)18(27(36)37)8-9-24(35)28(3,4)38/h16,19-24,26,33-35,38H,8-15H2,1-7H3,(H,36,37)/b25-18-/t16-,19-,20-,21+,22+,23-,24?,26-,29-,30-,31-/m0/s1
    • C[C@]12C[C@H](OC(=O)C)/C(=C(\C(=O)O)/CCC(O)C(O)(C)C)/[C@@H]1C[C@@H](O)[C@H]1[C@]3(CC[C@@H](O)[C@@H](C)[C@@H]3CC[C@]21C)C

Computed Properties

  • 550.35100

Experimental Properties

  • 3.83170
  • 144.52000

24,25-Dihydroxy Fusidic Acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TRC
D452840-10mg
24,25-Dihydroxy Fusidic Acid
80445-74-5
10mg
$ 211.00 2023-09-07
SHENG KE LU SI SHENG WU JI SHU
sc-497667-10 mg
24,25-Dihydroxy Fusidic Acid,
80445-74-5
10mg
¥2,858.00 2023-07-11

24,25-Dihydroxy Fusidic Acid Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:80445-74-5)
TANG SI LEI
15026964105
2881489226@qq.com

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